N-(1-methylpyrazol-4-yl)-2,3-dihydro-1-benzofuran-5-carboxamide

• IUPAC Name: N-(1-methylpyrazol-4-yl)-2,3-dihydro-1-benzofuran-5-carboxamide
• InChI: InChI=1S/C13H13N3O2/c1-16-8-11(7-14-16)15-13(17)10-2-3-12-9(6-10)4-5-18-12/h2-3,6-8H,4-5H2,1H3,(H,15,17)
• InChI Key: QKHPBLNKNSFTOB-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)NC(=O)C2=CC3=C(C=C2)OCC3
• Molecular Formula: C13H13N3O2
• Molecular Weight: 243.26 g/mol

Description

N-(1-methylpyrazol-4-yl)-2,3-dihydro-1-benzofuran-5-carboxamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(1-methylpyrazol-4-yl)-2,3-dihydro-1-benzofuran-5-carboxamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and signaling pathways that are involved in inflammation, tumor growth, and neurodegeneration.
Biochemical and Physiological Effects:
N-(1-methylpyrazol-4-yl)-2,3-dihydro-1-benzofuran-5-carboxamide has been shown to have various biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. It has also been shown to induce apoptosis in cancer cells and inhibit tumor growth. In addition, it has been found to protect against oxidative stress and improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(1-methylpyrazol-4-yl)-2,3-dihydro-1-benzofuran-5-carboxamide in lab experiments is its versatility. It can be used in various assays and models to investigate its potential applications in different fields. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the research on N-(1-methylpyrazol-4-yl)-2,3-dihydro-1-benzofuran-5-carboxamide. One direction is to investigate its potential use in the treatment of other diseases such as diabetes and cardiovascular diseases. Another direction is to explore its mechanism of action in more detail to identify new targets for drug development. Additionally, future research can focus on improving the solubility and bioavailability of this compound to enhance its therapeutic potential.
In conclusion, N-(1-methylpyrazol-4-yl)-2,3-dihydro-1-benzofuran-5-carboxamide is a chemical compound that has shown promising results in scientific research for its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its applications in different fields.

Synthesis Methods

The synthesis of N-(1-methylpyrazol-4-yl)-2,3-dihydro-1-benzofuran-5-carboxamide involves the reaction of 1-methylpyrazole-4-carboxylic acid with 2,3-dihydro-1-benzofuran-5-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified by column chromatography or recrystallization.

Scientific Research Applications

N-(1-methylpyrazol-4-yl)-2,3-dihydro-1-benzofuran-5-carboxamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to have anti-inflammatory, anti-tumor, and anti-cancer properties. It has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.